Cas no 30355-61-4 (1,3,5-Triazine-2,4-diamine,6-(chloromethyl)-N2-(4-chlorophenyl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-(chloromethyl)-N2-(4-chlorophenyl)-
• CAS No: 30355-61-4
• MF: C₁₀H₉Cl₂N₅
• MW: 270.117958784103
• MDL: MFCD03941308
• CID: 309958
• PubChem ID: 34943
• Update Time: 2025-11-02

1,3,5-Triazine-2,4-diamine,6-(chloromethyl)-N2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-(chloromethyl)-N2-(4-chlorophenyl)-
• 6-(chloromethyl)-2-N-(4-chlorophenyl)-1,3,5-triazine-2,4-diamine
• 6-(CHLOROMETHYL)-N-(4-CHLOROPHENYL)-1,3,5-TRIAZINE-2,4-DIAMINE
• [4-amino-6-(chloromethyl)(1,3,5-triazin-2-yl)](4-chlorophenyl)amine
• 4-Chlormethyl-6-(p-chlor-phenylamino)-2-amino-symm.-triazin
• 6-Chlormethyl-N2-(4-chlor-phenyl)-[1,3,5]triazin-2,4-diyldiamin
• 6-chloromethyl-N-(4-chloro-phenyl)-[1,3,5]triazine-2,4-diamine
• 6-chloromethyl-N2-(4-chloro-phenyl)-1,3,5-triazine-2,4-
• AC1L1SNC
• AC1Q52RN
• CTK4G5025
• STOCK4S-25254
• AKOS000270249
• 6-(chloromethyl)-4-[(4-chlorophenyl)imino]-1,4-dihydro-1,3,5-triazin-2-amine
• Z57441005
• 30355-61-4
• DTXSID30275128
• KUC105502N
• EN300-24394
• 6-(Chloromethyl)-N~2~-(4-chlorophenyl)-1,3,5-triazine-2,4-diamine
• KSC-16-45
• SCHEMBL12135831
• MFCD03941308
• 6-(Chloromethyl)-N2-(4-chlorophenyl)-1,3,5-triazine-2,4-diamine
• LS-12473
• 1,3,5-Triazine-2,4-diamine, 6-(chloromethyl)-N2-(4-chlorophenyl)-

• MDL： MFCD03941308
• Inchi： 1S/C10H9Cl2N5/c11-5-8-15-9(13)17-10(16-8)14-7-3-1-6(12)2-4-7/h1-4H,5H2,(H3,13,14,15,16,17)
• InChI Key： DTWDHFHKAFSOMF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1N=C(N)N=C(CCl)N=1

Computed Properties

• Exact Mass: 269.02377
• Monoisotopic Mass: 269.023501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7
• XLogP3: 2.6

Experimental Properties

• Density: 1.525
• Boiling Point: 501.4°Cat760mmHg
• Flash Point: 257°C
• Refractive Index: 1.704
• PSA: 76.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines

Additional information on 1,3,5-Triazine-2,4-diamine,6-(chloromethyl)-N2-(4-chlorophenyl)-

Comprehensive Guide to 1,3,5-Triazine-2,4-diamine,6-(chloromethyl)-N2-(4-chlorophenyl)- (CAS No. 30355-61-4)

1,3,5-Triazine-2,4-diamine,6-(chloromethyl)-N2-(4-chlorophenyl)-, with the CAS number 30355-61-4, is a specialized chemical compound that has garnered significant attention in various industrial and research applications. This compound belongs to the triazine family, known for its versatile chemical properties and wide-ranging utility. In this article, we delve into the molecular structure, properties, applications, and market trends of this unique compound, while addressing common queries and trending topics in the field.

The molecular formula of 1,3,5-Triazine-2,4-diamine,6-(chloromethyl)-N2-(4-chlorophenyl)- reflects its complex yet functional architecture. The presence of chloromethyl and 4-chlorophenyl groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in creating advanced materials, owing to its stability and compatibility with various reaction conditions. The CAS 30355-61-4 identifier ensures precise identification in global chemical databases, facilitating seamless procurement and research collaboration.

One of the most frequently asked questions about 1,3,5-Triazine-2,4-diamine,6-(chloromethyl)-N2-(4-chlorophenyl)- revolves around its applications. This compound is widely utilized in the development of high-performance polymers and resins. Its ability to act as a cross-linking agent makes it indispensable in coatings and adhesives industries. Additionally, its derivatives are increasingly being studied for their potential in pharmaceutical intermediates, particularly in the synthesis of novel therapeutic agents. The growing demand for triazine-based compounds in green chemistry initiatives further underscores its relevance.

From a market perspective, CAS 30355-61-4 is witnessing steady growth, driven by advancements in material science and sustainable chemistry. Industry reports highlight its role in reducing environmental footprints, aligning with global trends toward eco-friendly solutions. Companies specializing in fine chemicals and custom synthesis are actively investing in scalable production methods for this compound, ensuring consistent supply to meet rising demand. Furthermore, its compatibility with bio-based materials positions it as a key player in the transition to circular economies.

Safety and handling of 1,3,5-Triazine-2,4-diamine,6-(chloromethyl)-N2-(4-chlorophenyl)- are critical considerations for laboratories and industrial settings. While the compound is not classified under stringent regulatory categories, proper storage and handling protocols must be followed to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines on its use, emphasizing the importance of personal protective equipment (PPE) and adequate ventilation. Researchers and manufacturers are encouraged to stay updated with regional regulations to maintain compliance.

In the context of emerging technologies, 30355-61-4 is gaining traction in nanotechnology and advanced material research. Its structural properties enable precise modifications at the molecular level, making it a candidate for next-generation electronic and optical materials. The integration of triazine derivatives in energy storage systems, such as batteries and supercapacitors, is another area of active exploration. These innovations align with the global push for renewable energy solutions, further elevating the compound's industrial significance.

For researchers and procurement specialists, sourcing high-quality 1,3,5-Triazine-2,4-diamine,6-(chloromethyl)-N2-(4-chlorophenyl)- is paramount. Reputable suppliers offer technical specifications, including purity levels and analytical certificates, to ensure consistency in experimental and industrial applications. Online platforms and chemical marketplaces have streamlined the procurement process, enabling quick access to this compound worldwide. Bulk purchasing options and custom synthesis services are also available to cater to diverse project requirements.

In summary, 1,3,5-Triazine-2,4-diamine,6-(chloromethyl)-N2-(4-chlorophenyl)- (CAS 30355-61-4) stands as a multifaceted compound with broad applications across industries. Its chemical versatility, combined with its role in sustainable and high-tech innovations, makes it a subject of ongoing research and commercial interest. By staying informed about its properties, applications, and market dynamics, stakeholders can leverage its full potential in their respective fields.